Cas no 866154-05-4 ()

• CAS No: 866154-05-4
• MF: C₁₁H₄ClF₂N₃OS
• MW: 299.683766365051
• CID: 6773018
• PubChem ID: 3777082
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H4ClF2N3OS/c12-9-8(4-15)19-11(16-9)17-10(18)5-1-2-6(13)7(14)3-5/h1-3H,(H,16,17,18)
• InChI Key： GRGKVWVPFMJEPJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC(=N1)NC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 298.9731670g/mol
• Monoisotopic Mass: 298.9731670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives